Cas no 84771-20-0 (Fmoc-Trp-Osu)

Fmoc-Trp-Osu structure
Fmoc-Trp-Osu structure
Product name:Fmoc-Trp-Osu
CAS No:84771-20-0
MF:C30H25N3O6
MW:523.536007642746
CID:707487

Fmoc-Trp-Osu Chemical and Physical Properties

Names and Identifiers

    • L-Tryptophan,N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, 2,5-dioxo-1-pyrrolidinyl ester
    • (2,5-dioxopyrrolidin-1-yl) (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-(1H-indol-3-yl)propanoate
    • Fmoc-L-Trp-OSu
    • FMOC-TRP-OSU
    • Carbamic acid, [(1S)-2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-1-(1H-indol-3-ylmethyl)-2-oxoethyl]-, 9H-fluoren-9-ylmethyl ester (9CI)
    • Carbamic acid, [2-[(2,5-dioxo-1-pyrrolidinyl)oxy]-1-(1H-indol-3-ylmethyl)-2-oxoethyl]-, 9H-fluoren-9-ylmethyl ester, (S)- (ZCI)
    • N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-tryptophan 2,5-dioxo-1-pyrrolidinyl ester (ACI)
    • Fmoc-Trp-Osu
    • Inchi: 1S/C30H25N3O6/c34-27-13-14-28(35)33(27)39-29(36)26(15-18-16-31-25-12-6-5-7-19(18)25)32-30(37)38-17-24-22-10-3-1-8-20(22)21-9-2-4-11-23(21)24/h1-12,16,24,26,31H,13-15,17H2,(H,32,37)/t26-/m0/s1
    • InChI Key: WWQYTEPUEUNBOM-SANMLTNESA-N
    • SMILES: C(C1C2=CC=CC=C2C2C=CC=CC1=2)OC(=O)N[C@H](C(=O)ON1C(=O)CCC1=O)CC1=CNC2C=CC=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 10

Experimental Properties

  • Density: 1.45±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Insuluble (5.0E-4 g/L) (25 ºC),

Fmoc-Trp-Osu Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-294947A-25 g
Fmoc-L-Trp-OSu,
84771-20-0
25g
¥5,874.00 2023-07-11
Chemenu
CM308476-100g
Fmoc-Trp-Osu
84771-20-0 95%
100g
$295 2021-06-09
1PlusChem
1P00G3F1-1g
FMOC-TRP-OSU
84771-20-0 98%
1g
$40.00 2025-02-27
abcr
AB259039-5g
N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-tryptophan succinimidyl ester, 98% (Fmoc-L-Trp-OSu); .
84771-20-0 98%
5g
€112.50 2024-04-16
A2B Chem LLC
AH50125-5g
Fmoc-trp-osu
84771-20-0 ≥ 97% (HPLC)
5g
$72.00 2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1743582-25g
2,5-Dioxopyrrolidin-1-yl (((9h-fluoren-9-yl)methoxy)carbonyl)-l-tryptophanate
84771-20-0 98%
25g
¥2184.00 2024-07-28
TRC
F679665-50mg
Fmoc-Trp-Osu
84771-20-0
50mg
$ 50.00 2022-06-04
TRC
F679665-100mg
Fmoc-Trp-Osu
84771-20-0
100mg
$ 65.00 2022-06-04
TRC
F679665-500mg
Fmoc-Trp-Osu
84771-20-0
500mg
$ 80.00 2022-06-04
SHENG KE LU SI SHENG WU JI SHU
sc-294947-5 g
Fmoc-L-Trp-OSu,
84771-20-0
5g
¥1,166.00 2023-07-11

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Amadis Chemical Company Limited
(CAS:84771-20-0)Fmoc-Trp-Osu
A864003
Purity:99%
Quantity:25g
Price ($):216.0